Cas no 40492-92-0 (3-(2-Phenoxyphenyl)propanoic acid)

3-(2-Phenoxyphenyl)propanoic acid Properties

Names and Identifiers

• 3-(2-Phenoxyphenyl)propanoic acid
• 2-phenoxyBenzenepropanoic acid
• 3-(2-Phenoxyphenyl)propionic acid
• 3-(2-phenoxy-phenyl)-propionic acid
• 3-(2-phenyloxyphenyl)propionic acid
• AC1MC9SX
• CTK4I3177
• phenoxyphenylpropanoicacid
• SBB017823
• SureCN3503975
• AKOS005071298
• F79739
• DQZITUPTGXSTQM-UHFFFAOYSA-N
• J-510548
• 40492-92-0
• CS-0327424
• DTXSID60377447
• A873322
• 8X-0704
• SCHEMBL3503975
• 3-(2-Phenoxyphenyl)propanoicacid
• DB-070017
• MFCD05663814
• +Expand

• MDL： MFCD05663814
• InChIKey： DQZITUPTGXSTQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O3/c16-15(17)11-10-12-6-4-5-9-14(12)18-13-7-2-1-3-8-13/h1-9H,10-11H2,(H,16,17)
• SMILES： C1=CC=C(C=C1)OC2=CC=CC=C2CCC(=O)O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 242.094294304g/mol
• Heavy Atom Count: 18
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 57-60°C